Cas no 1208075-86-8 (4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide)

• Product Name: 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide
• CAS No: 1208075-86-8
• MF: C₇H₇BrClNO₃S
• MW: 300.557379007339
• MDL: MFCD12026267
• CID: 4577481
• PubChem ID: 50998115
• Update Time: 2025-06-08

4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-2-methoxybenzenesulfonamide
• 4-Bromo-5-chloro-2-methoxybenzene sulfonamide
• 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide

• MDL： MFCD12026267
• Inchi： 1S/C7H7BrClNO3S/c1-13-6-2-4(8)5(9)3-7(6)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： UGSOIWQQPGVQEM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=C(Br)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide

Introduction to 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide (CAS No: 1208075-86-8)

4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide is a specialized organic compound with a molecular formula that combines halogen substituents and a sulfonamide functional group. This compound, identified by its CAS number 1208075-86-8, has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential applications in drug discovery. The presence of both bromine and chlorine atoms, along with a methoxy group, makes it an intriguing candidate for further chemical modifications and biological evaluations.

The synthesis of 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide involves a series of well-established organic reactions, including halogenation, methylation, and sulfonation. These synthetic pathways are critical for ensuring high yield and purity, which are essential for subsequent pharmaceutical applications. The compound's structure allows for diverse functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of aryl sulfonamides due to their demonstrated efficacy in various therapeutic areas. The sulfonamide moiety is particularly noteworthy for its role in inhibiting enzymes and receptors involved in metabolic pathways. For instance, derivatives of sulfonamides have been widely studied for their antimicrobial and anti-inflammatory properties. The halogenated aromatic ring system in 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide may enhance its binding affinity to biological targets, making it a promising scaffold for drug development.

One of the most compelling aspects of 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide is its potential as a building block for more complex molecules. Researchers have leveraged similar structures to develop drugs that target cancer, diabetes, and neurological disorders. The bromo and chloro substituents provide reactive sites for further chemical transformations, such as cross-coupling reactions, which are pivotal in modern drug synthesis. These reactions allow chemists to introduce additional functional groups or link the compound to other bioactive molecules.

The pharmaceutical industry has increasingly focused on the development of small molecule inhibitors that modulate protein-protein interactions. Aryl sulfonamides are particularly effective in this regard due to their ability to bind to hydrophobic pockets within proteins. Studies have shown that modifications to the aromatic ring can significantly alter binding affinity and selectivity. For example, computational studies have predicted that 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide could serve as a lead compound for developing inhibitors of kinases and other enzymes implicated in diseases like cancer.

Moreover, the environmental and computational chemistry communities have been investigating sustainable synthetic routes for aryl sulfonamides. Green chemistry principles emphasize the use of renewable resources and minimal waste generation. Recent advances in catalytic methods have enabled the efficient synthesis of 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide under milder conditions, reducing energy consumption and hazardous byproducts. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

In clinical research, 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide has been evaluated in preclinical models for its potential therapeutic effects. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes associated with inflammation and pain pathways. While these findings are promising, further research is needed to fully understand its mechanism of action and potential side effects. Collaborative efforts between medicinal chemists and biologists are essential for translating these findings into effective treatments.

The structural features of 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide also make it an attractive candidate for material science applications beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions could be exploited in the development of new materials for catalysis or sensing technologies. The sulfonamide group's interaction with transition metals has been well-documented, and researchers are exploring these interactions for their potential in designing novel materials with tailored properties.

As computational power continues to advance, so does our ability to predict the biological activity of compounds like 4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide. Machine learning models can analyze large datasets of chemical structures and their corresponding biological responses to identify promising candidates for further investigation. These models have already been instrumental in identifying new drug candidates faster than traditional methods alone could achieve.

In conclusion,4-bromo-5-chloro-2-methoxybenzene-1-sulfonamide (CAS No: 1208075-86-8) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features offer numerous opportunities for further exploration, both academically and industrially. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in shaping the future of pharmaceuticals.